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An In-Depth Technical Guide to the Spectroscopic Characterization of 8-Chloro-10H-
phenothiazin-3-ol

Authored by a Senior Application Scientist

This guide provides a detailed analysis of the expected spectroscopic signature of 8-Chloro-
10H-phenothiazin-3-ol, a heterocyclic compound belonging to the phenothiazine class.
Phenothiazine and its derivatives are of significant interest in medicinal chemistry and materials
science, acting as scaffolds for antipsychotic, antihistaminic, and antioxidant agents.[1] Given
the limited availability of published experimental data for this specific analyte, this document
serves as a predictive guide for researchers, outlining the theoretical spectroscopic
characteristics based on first principles and data from analogous structures. The
methodologies for acquiring and interpreting Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data are detailed to provide a self-validating framework for
the characterization of newly synthesized batches of this compound.
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Molecular Structure and Physicochemical
Properties

A thorough understanding of the molecular structure is paramount for the accurate
interpretation of spectroscopic data.

Molecular Formula: C12HsCINOS[2]

Molecular Weight: 249.72 g/mol [2]

Core Structure: A tricyclic system with a central thiazine ring flanked by two benzene rings.

Key Functional Groups:

o Secondary Amine (N-H) at position 10.

o Phenolic Hydroxyl (-OH) at position 3.

o Thioether (-S-) linkage.

o Aromatic Chloride (-Cl) at position 8.

Caption: Molecular structure of 8-Chloro-10H-phenothiazin-3-ol with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules.

Predicted *H NMR Spectrum (500 MHz, DMSO-ds)

The choice of DMSO-ds as a solvent is strategic; its polarity will solubilize the compound, and
the acidic protons (N-H and O-H) will be observable as broad singlets.
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Proton
Assignment

Predicted
Chemical Shift

(3, ppm)

Predicted

Multiplicity

Predicted
Coupling

Constants (J,

Hz)

Rationale

H-N10

~8.5-95

brs

The N-H proton
of the
phenothiazine
core is typically
deshielded and
appears as a

broad singlet.

H-O3

~9.0-10.0

brs

Phenolic protons
are acidic and
their chemical
shift is
concentration-
dependent. They
appear as a

broad singlet.

~7.1-73

Ortho-coupled to
H-6.

H-6

~6.8-7.0

dd

J=85,22

Ortho-coupled to
H-7 and meta-

coupled to H-9.

H-9

~7.0-7.2

Meta-coupled to
H-6. Deshielded
by the chloro-
substituent at
C8.

H-1

~6.7-6.9

Ortho-coupled to
H-2.

H-2

~6.5-6.7

dd

J=8.0,25

Ortho-coupled to
H-1 and meta-

coupled to H-4.
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Shielded by the -

OH group.
Meta-coupled to

H-4 ~6.6 - 6.8 d J=25
H-2.

13 _
. Predicted Chemical Shift ]
Carbon Assignment Rationale
(3, ppm)

Aromatic carbon bearing the -

C-3 ~150 - 155 OH group, significantly
deshielded.
Aromatic carbon bearing the -
C-8 ~128 - 132

Cl group.

Quaternary carbons involved

in ring junctions. Their exact

C-4a, C-5a, C-9a, C-10a ~115 - 145 ) ]
assignment would require 2D
NMR (HMBC).
Aromatic CH carbons. The
specific shifts are influenced by
C-1,C-2,C-4,C-6,C-7,C-9 ~110- 130

the proximity of the

heteroatoms and substituents.

Experimental Protocol: NMR Data Acquisition

Sample Preparation: Dissolve 5-10 mg of 8-Chloro-10H-phenothiazin-3-ol in approximately
0.7 mL of deuterated dimethyl sulfoxide (DMSO-de).

Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer.
1H NMR Acquisition:
o Acquire a standard one-pulse proton spectrum.

o Set a spectral width of approximately 16 ppm.
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o Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

o Acquire at least 16 scans for a good signal-to-noise ratio.

e 13C NMR Acquisition:

o

Acquire a proton-decoupled 3C spectrum.

[¢]

Set a spectral width of approximately 220 ppm.

[¢]

Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

[e]

Acquire several thousand scans (e.g., 2048) as 13C has a low natural abundance.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decays (FIDs). Calibrate the *H spectrum to the residual DMSO
peak at 2.50 ppm and the 13C spectrum to the DMSO peak at 39.52 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is ideal for identifying the key functional groups present in the molecule.

licted | : I

Wavenumber (cm~12) Vibration Type Functional Group
~3300 - 3500 N-H Stretch Secondary Amine
~3200 - 3400 (broad) O-H Stretch Phenolic Hydroxyl
~3000 - 3100 C-H Stretch Aromatic

~1580 - 1610 C=C stretch Aromatic Ring
~1200 - 1350 C-N Stretch Aromatic Amine
~1150 - 1250 C-O Stretch Phenol

~1000 - 1100 C-CI Stretch Aryl Chloride

~650 - 750 C-S Stretch Thioether
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Experimental Protocol: IR Data Acquisition (ATR)

o Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the
crystal of an Attenuated Total Reflectance (ATR) accessory.

 Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an
ATR accessory.

o Data Acquisition:

[e]

Collect a background spectrum of the clean, empty ATR crystal.

o

Apply pressure to the sample using the ATR anvil to ensure good contact.

[¢]

Collect the sample spectrum over the range of 4000-400 cm™1.

[e]

Co-add at least 32 scans to improve the signal-to-noise ratio.

o Data Processing: The resulting spectrum is typically displayed in terms of transmittance or
absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum (Electron lonization - El)

e Molecular lon (M*): A prominent molecular ion peak is expected at m/z 249.

« |sotopic Pattern: Due to the presence of chlorine, an M+2 peak at m/z 251 will be observed
with an intensity of approximately one-third of the M* peak, which is characteristic of a
monochlorinated compound.

o Key Fragmentations: Phenothiazines typically undergo fragmentation through the loss of the
N-H proton, cleavage of the thiazine ring, or loss of substituents.
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Caption: Plausible fragmentation pathway for 8-Chloro-10H-phenothiazin-3-ol under EI-MS.

Experimental Protocol: MS Data Acquisition (EI-GC/IMS)

o Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in a volatile organic
solvent such as methanol or dichloromethane.

e Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC/MS) with
an electron ionization (EIl) source.

e GC Conditions:
o Inject 1 pL of the sample solution.
o Use a suitable capillary column (e.g., DB-5ms).

o Employ a temperature program, for example, starting at 100 °C and ramping to 300 °C at
10 °C/min to ensure volatilization of the analyte.

e MS Conditions:
o Set the ion source to electron ionization (EI) mode at 70 eV.
o Scan a mass range from m/z 40 to 400.

o Data Analysis: Identify the peak corresponding to the analyte in the total ion chromatogram
(TIC) and analyze the corresponding mass spectrum for the molecular ion and characteristic
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fragments.

Conclusion and Best Practices

This guide provides a comprehensive, albeit predictive, spectroscopic analysis of 8-Chloro-
10H-phenothiazin-3-ol. When characterizing a newly synthesized sample, it is crucial to
employ a multi-technique approach. The convergence of data from NMR, IR, and MS, matching
the predictions outlined herein, will provide a high degree of confidence in the structural
assignment. For unambiguous assignment of all proton and carbon signals, advanced 2D NMR
experiments such as COSY, HSQC, and HMBC are highly recommended. These protocols and
predictions form a robust framework for researchers and drug development professionals
working with novel phenothiazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. ['8-Chloro-10H-phenothiazin-3-ol" spectroscopic data
(NMR, IR, MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133447/docs#8-chloro-10h-phenothiazin-3-ol-
spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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